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Compound of Interest

Compound Name: 4,5-DiHDPA lactone

Cat. No.: B593386 Get Quote

An In-depth Technical Guide to 4,5-DiHDPA
lactone
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4,5-DiHDPA lactone, a derivative

of docosahexaenoic acid (DHA). It details its chemical properties, biological activity as a

Peroxisome Proliferator-Activated Receptor gamma (PPARγ) agonist, and relevant

experimental methodologies.

Core Compound Information
(±)4(5)-DiHDPA lactone is a notable derivative of docosahexaenoic acid (DHA), formed through

the epoxidation of DHA at the α-4 double bond, resulting in a 1,4 cyclic ester[1]. Its

identification as a potent activator of PPARγ positions it as a molecule of interest for research

into metabolic disorders.

Chemical and Physical Properties
The fundamental properties of 4,5-DiHDPA lactone are summarized below.
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Property Value Reference(s)

CAS Number 845673-68-9 [1][2][3][4]

Molecular Formula C₂₂H₃₂O₃

Molecular Weight 344.5 g/mol

Formal Name

dihydro-5-

[(3Z,6Z,9Z,12Z,15Z)-1-

hydroxy-3,6,9,12,15-

octadecapentaen-1-yl]-2(3H)-

furanone

Biological Activity: A Potent PPARγ Agonist
Research has identified 4,5-DiHDPA lactone as a potent agonist of Peroxisome Proliferator-

Activated Receptor gamma (PPARγ), a nuclear receptor that is a key regulator of adipogenesis,

glucose metabolism, and inflammation. The activation of PPARγ is a therapeutic target for type

2 diabetes.

A seminal study by Yamamoto et al. (2005) investigated a series of DHA derivatives and

identified specific metabolites as strong PPARγ activators with potential as antidiabetic agents.

Their work highlighted that these DHA derivatives were designed based on the crystal structure

of PPARγ to optimize binding and activation.

Experimental Protocols
This section outlines the general experimental methodologies that would be employed in the

characterization of 4,5-DiHDPA lactone's activity as a PPARγ agonist, based on standard

practices in the field.

Synthesis of 4,5-DiHDPA lactone
The synthesis of DHA derivatives, including lactones, often involves the use of key

intermediates such as iodolactones. A general workflow for the synthesis is as follows:
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Docosahexaenoic Acid (DHA)

Iodolactonization

Iodolactone Intermediate

Hydrolysis

Lactonization

4,5-DiHDPA lactone
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In Vitro Cell-Based Assay

Host Cells (e.g., HEK293)

Transfection with Plasmids

Treatment with 4,5-DiHDPA lactone

PPARγ Expression Vector Reporter Vector (e.g., PPRE-Luciferase)

Cell Lysis

Luciferase Activity Measurement

Data Analysis
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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